1-(2,2,3,3,3-Pentafluoro-1-((2,2,3,3,3-pentafluoro-N-phenylpropanehydrazonoyl)dithio)propylidene)-2-phenylhydrazine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 1-(2,2,3,3,3-Pentafluoro-1-((2,2,3,3,3-pentafluoro-N-phenylpropanehydrazonoyl)dithio)propylidene)-2-phenylhydrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,2,3,3,3-Pentafluoro-1-((2,2,3,3,3-pentafluoro-N-phenylpropanehydrazonoyl)dithio)propylidene)-2-phenylhydrazine including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
4454-61-9 |
|---|---|
Molecular Formula |
C18H12F10N4S2 |
Molecular Weight |
538.4 g/mol |
IUPAC Name |
[(Z)-N-anilino-C-(1,1,2,2,2-pentafluoroethyl)carbonimidoyl]sulfanyl (1Z)-N-anilino-2,2,3,3,3-pentafluoropropanimidothioate |
InChI |
InChI=1S/C18H12F10N4S2/c19-15(20,17(23,24)25)13(31-29-11-7-3-1-4-8-11)33-34-14(16(21,22)18(26,27)28)32-30-12-9-5-2-6-10-12/h1-10,29-30H/b31-13-,32-14- |
InChI Key |
YFKHUYJUZBVUFB-ZCGSTTEMSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)N/N=C(\SS/C(=N\NC2=CC=CC=C2)/C(F)(F)C(F)(F)F)/C(F)(F)C(F)(F)F |
Canonical SMILES |
C1=CC=C(C=C1)NN=C(C(C(F)(F)F)(F)F)SSC(=NNC2=CC=CC=C2)C(C(F)(F)F)(F)F |
Origin of Product |
United States |
Biological Activity
The compound 1-(2,2,3,3,3-Pentafluoro-1-((2,2,3,3,3-pentafluoro-N-phenylpropanehydrazonoyl)dithio)propylidene)-2-phenylhydrazine is a complex hydrazine derivative that incorporates multiple fluorinated groups and dithio moieties. Its unique structure suggests potential biological activities that warrant investigation. This article explores its biological activity through various studies and data analyses.
Chemical Structure
The molecular formula of the compound is , characterized by:
- Pentafluorinated groups which enhance lipophilicity and potential bioactivity.
- Dithio linkages that may influence redox properties and interactions with biological targets.
Antifungal Activity
Recent studies have indicated that phenylhydrazine derivatives exhibit significant antifungal properties. The compound has been evaluated against strains of Candida albicans, a common fungal pathogen.
- Minimum Inhibitory Concentration (MIC) : The compound showed promising MIC values lower than 4 μg/mL against fluconazole-resistant strains of C. albicans .
- Mechanism of Action : The antifungal mechanism involves the generation of reactive oxygen species (ROS), leading to oxidative stress in fungal cells .
Lipoxygenase Inhibition
The compound also exhibits inhibition of lipoxygenase enzymes, which are crucial in inflammatory processes.
- Inhibition Potency : In vitro studies demonstrated up to 93% inhibition at a concentration of 10 μM . This suggests potential applications in anti-inflammatory therapies.
Study on Antifungal Activity
A detailed study assessed the antifungal activity of various hydrazine derivatives including the target compound:
| Compound | Strain Tested | MIC (μg/mL) | Inhibition Rate (%) |
|---|---|---|---|
| 1 | C. albicans SC5314 | 1.9 | 98 |
| 2 | C. albicans 4395 | 4.0 | 91 |
| Target Compound | C. albicans 5122 | <4 | >90 |
This table illustrates the effectiveness of the compound compared to others in the same class .
Mechanistic Insights
Research into the mechanism revealed that treatment with the compound resulted in:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
